(2E)-N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-3-phenylprop-2-enamide

• IUPAC Name: (E)-N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C19H17NO2S2/c21-15(16-9-10-18(24-16)17-7-4-12-23-17)13-20-19(22)11-8-14-5-2-1-3-6-14/h1-12,15,21H,13H2,(H,20,22)/b11-8+
• InChI Key: KSWALLOHFMARBJ-DHZHZOJOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NCC(C2=CC=C(S2)C3=CC=CS3)O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NCC(C2=CC=C(S2)C3=CC=CS3)O
• Molecular Formula: C19H17NO2S2
• Molecular Weight: 355.5 g/mol

Description

(2E)-N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-3-phenylprop-2-enamide, also known as BTP-2, is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively inhibit store-operated calcium entry (SOCE) channels. SOCE channels play a crucial role in regulating intracellular calcium levels, which are essential for various physiological processes such as muscle contraction, neurotransmitter release, and gene expression.

Scientific Research Applications

Organic Electronics

Bithiophene: derivatives are widely recognized for their conductive properties, making them suitable for use in organic electronics. . Its ability to act as an electron donor can be enhanced by substituting different groups, which can significantly influence its electronic properties and improve the efficiency of solar cells.

Polymer Science

Drug Delivery Systems

In the realm of nanomedicine, bithiophene compounds can be functionalized to create nanoparticles with specific targeting capabilities. . The compound’s structure allows for modifications that can enhance its interaction with biological targets, making it a valuable tool for developing more effective therapies.

Antimicrobial Applications

The antimicrobial properties of bithiophene derivatives can be harnessed to combat antimicrobial resistance (AMR). . This is particularly crucial in the face of rising antibiotic resistance.

Environmental Sustainability

The synthesis of bithiophene-based nanoparticles using green chemistry approaches is an area of growing interest. . The compound could be synthesized using eco-friendly methods, contributing to environmental conservation while maintaining its effectiveness in scientific applications.

Photo-Electrochemical Catalysts

. The compound could be optimized to improve the long-term stability and efficiency of catalysts used in the production of hydrogen, a clean energy source.